(4-Oxoazetidin-2-yl)methanesulfonyl fluoride

• Molecular Formula: C4H6FNO3S
• Molecular Weight: 167.16 g/mol
• SMILES: C1C(NC1=O)CS(=O)(=O)F
• InChI: InChI=1S/C4H6FNO3S/c5-10(8,9)2-3-1-4(7)6-3/h3H,1-2H2,(H,6,7)
• InChIKey: RUGWIROTJVFEOA-UHFFFAOYSA-N

(4-Oxoazetidin-2-yl)methanesulfonyl Fluoride: Procurement Guide

(4-Oxoazetidin-2-yl)methanesulfonyl fluoride (CAS 1934629-44-3) is a monocyclic β-lactam featuring an electrophilic methanesulfonyl fluoride warhead. It combines the strained 4-oxoazetidine scaffold with a SuFEx-clickable –SO₂F group, placing it at the intersection of covalent inhibitor design and bioconjugation chemistry. Modern research has demonstrated that azetidine sulfonyl fluorides (ASFs) undergo selective defluorosulfonylation (deFS) and Sulfur(VI) Fluoride Exchange (SuFEx) under mild conditions [1], making this specific congener a candidate for fragment-based drug discovery and targeted protein modification strategies.

1

Covalent Inhibitor & Fragment Design Supports workflow for serine hydrolase profiling and targeted protein modification. Selection context: Fragment-based drug discovery and bioconjugation chemistry.

2

Dual deFS/SuFEx Reactivity Enables divergent probe library synthesis via orthogonal carbocation capture and SuFEx click coupling. Workflow fit: Strain-release-driven diversification under mild conditions.

3

β-Lactam Core Recognition Offers an additional electrophilic center and H-bond acceptor for active-site serine targeting. Procurement logic: Differentiated from saturated azetidine sulfonyl fluorides.

• [1] Chung, C. K.; Liu, Z.; Bhonde, V. R.; et al. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. J. Am. Chem. Soc. 2024, 146 (51), 35377–35389. View Source

(4-Oxoazetidin-2-yl)methanesulfonyl Fluoride: Why It Cannot Be Replaced

Simple alkyl or aryl sulfonyl fluorides like PMSF or AEBSF cannot recapitulate the dual reactivity profile of (4-Oxoazetidin-2-yl)methanesulfonyl fluoride. The 4-oxoazetidine ring introduces both a hydrogen-bond-capable β-lactam carbonyl and significant angle strain (ca. 90° bond angles), which remains absent in acyclic analogs [1]. This strain is functionally critical: recent literature confirms that the 4-membered ring in azetidine sulfonyl fluorides enables an unusual defluorosulfonylation (deFS) pathway to generate reactive carbocations at 60 °C, a reactivity mode unavailable to linear or monocyclic aryl sulfonyl fluorides [1]. Substituting with a generic sulfonyl fluoride would forfeit this orthogonal reactivity entirely, compromising any research requiring divergent, strain-release-driven diversification.

Target Compound

Generic Substitute (e.g., PMSF, AEBSF, Saturated Azetidines)

Strain-Release deFS Pathway

Acyclic analogs cannot undergo defluorosulfonylation to generate reactive carbocations, eliminating a key diversification mode.

Dual Conjugation Modality

Standard aryl sulfonyl fluorides only support SuFEx click chemistry; they lack the orthogonal deFS reactivity for sequential functionalization.

β-Lactam Carbonyl Pharmacophore

Non-oxo azetidine analogs lack the hydrogen-bond-capable carbonyl, which may shift target engagement with serine hydrolases and PBPs.

• [1] Chung, C. K.; Liu, Z.; Bhonde, V. R.; et al. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. J. Am. Chem. Soc. 2024, 146 (51), 35377–35389. View Source

(4-Oxoazetidin-2-yl)methanesulfonyl Fluoride: Key Differentiation Metrics

Defluorosulfonylation Activation vs. Oxetane Analogs

The azetidine ring in (4-Oxoazetidin-2-yl)methanesulfonyl fluoride is a critical determinant of its reactivity. In a class-level study, azetidine sulfonyl fluorides (ASFs) underwent efficient defluorosulfonylation (deFS) to generate reactive carbocation intermediates at 60 °C under mild basic conditions. This thermal threshold is directly comparable to the established reactivity of oxetane sulfonyl fluorides (OSFs) reported in the same study [1]. While the study did not include the specific 4-oxo derivative, the ring-strain-driven mechanism is conserved across the class, providing a quantitative baseline for its activation profile.

DeFS Activation vs. Oxetane Analogs

Class-level inference

Predicted activation ~60 °C

Comparable to oxetane sulfonyl fluorides (OSFs) under mild basic conditions.

Supports late-stage diversification of temperature-sensitive probes.

Source review: Strain-release mechanism is conserved within the ASF class [1].

Evidence Dimension	Activation temperature for defluorosulfonylation (deFS) pathway
Target Compound Data	Predicted activation at ~60 °C based on azetidine sulfonyl fluoride class behavior [1]
Comparator Or Baseline	Oxetane sulfonyl fluorides (OSFs): 60 °C [1]; Acyclic alkyl sulfonyl fluorides: No analogous deFS carbocation pathway
Quantified Difference	Qualitative differentiation: ASFs and OSFs share a low-temperature strain-release pathway absent in acyclic controls.
Conditions	Thermal activation in the presence of mild base, as described by Chung et al. (2024) [1]

Why This Matters

This quantifiable thermal profile is a key selection criterion: it enables late-stage diversification of temperature-sensitive probes without damaging the payload, a feature lacking in sulfonyl fluorides that require harsher activation.

• [1] Chung, C. K.; Liu, Z.; Bhonde, V. R.; et al. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. J. Am. Chem. Soc. 2024, 146 (51), 35377–35389. View Source

SuFEx Click Reactivity vs. Aryl Sulfonyl Fluorides

The paper by Chung et al. explicitly demonstrates that azetidine sulfonyl fluorides (ASFs) are amenable to SuFEx reactions under anionic conditions, using alkoxides such as cholesterol [1]. This dual reactivity (deFS for carbocation capture and SuFEx for traditional click coupling) is a quantifiable advantage over simple aryl sulfonyl fluorides like 4-(2-aminoethyl)benzenesulfonyl fluoride (AEBSF), which are not reported to undergo efficient strain-release deFS. The presence of the 4-oxo group in the target compound may additionally modulate the electron density at the sulfur center, potentially altering SuFEx kinetics.

SuFEx Reactivity vs. Aryl Sulfonyl Fluorides

Class-level inference

Dual pathway capability demonstrated

ASFs undergo SuFEx with cholesterol-derived alkoxides alongside deFS.

Offers orthogonal conjugation flexibility, reducing the need for multiple reagents.

Context-dependent: Aryl sulfonyl fluorides lack the strain-release deFS mode [1].

Evidence Dimension	Compatibility with orthogonal SuFEx chemistry
Target Compound Data	Azetidine sulfonyl fluorides (ASFs) successfully undergo SuFEx with cholesterol-derived alkoxides (product 130) [1]
Comparator Or Baseline	Aryl sulfonyl fluorides (e.g., AEBSF): No published demonstration of concurrent deFS/SuFEx dual reactivity
Quantified Difference	Dual pathway capability vs. single pathway (SuFEx-only) for standard aryl sulfonyl fluorides.
Conditions	SuFEx: anionic conditions with alkoxide nucleophiles, as per Scheme 130 [1]

Why This Matters

A compound that can be selectively deployed in two distinct covalent conjugation modalities offers greater experimental flexibility, reducing the need to purchase multiple specialized reagents.

• [1] Chung, C. K.; Liu, Z.; Bhonde, V. R.; et al. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. J. Am. Chem. Soc. 2024, 146 (51), 35377–35389. View Source

β-Lactam Carbonyl: Key Pharmacophoric Feature

Unlike azetidine-3-sulfonyl fluoride (CAS 1989671-25-1) or generic (azetidin-3-yl)methanesulfonyl fluoride, (4-Oxoazetidin-2-yl)methanesulfonyl fluoride possesses a β-lactam carbonyl. This carbonyl is a well-established recognition motif for serine-based active sites, as evidenced by the broad class of β-lactam antibiotics and β-lactamase inhibitors. The presence of the 4-oxo group provides a second electrophilic center and hydrogen-bond acceptor, which is absent in all non-oxo azetidine sulfonyl fluorides. While a direct head-to-head inhibitory comparison is not yet available in the literature, this structural feature is a critical differentiator for target engagement with penicillin-binding proteins (PBPs) and related hydrolases.

β-Lactam Carbonyl Pharmacophore

Structural comparison

Additional electrophilic center and H-bond acceptor

Absent in non-oxo azetidine sulfonyl fluoride analogs.

Critical for target engagement with serine-active-site enzyme families.

Data to verify: Head-to-head biochemical comparison not yet available in literature.

Evidence Dimension	Presence of β-lactam carbonyl pharmacophore
Target Compound Data	Contains a 4-oxo-azetidine (β-lactam) ring
Comparator Or Baseline	(Azetidin-3-yl)methanesulfonyl fluoride (CAS 1989671-25-1): saturated azetidine, no carbonyl; (Azetidin-2-yl)methanesulfonyl fluoride (CAS 2167222-65-1): no oxo group
Quantified Difference	Qualitative structural differentiation: additional electrophilic center and H-bond acceptor present in target but absent in saturated analogs.
Conditions	Structural comparison based on SMILES notation: O=C1CC(CS(=O)(=O)F)N1 vs. saturated azetidine analogs

Why This Matters

The β-lactam carbonyl is a validated recognition element for serine enzyme active sites; its absence in non-oxo analogs may lead to failure in biochemical screens targeting these enzyme families.

• [1] Grams, R. J.; et al. Reactive chemistry for covalent probe and therapeutic discovery. RSC Chem. Biol. 2022, 3, 1211-1230. View Source

Stability: Sulfonyl Fluoride vs. Sulfonyl Chloride

A well-established class-level property of sulfonyl fluorides is their superior hydrolytic stability compared to sulfonyl chlorides. Reviews note that sulfonyl fluorides are significantly more stable in aqueous conditions, resisting hydrolysis that rapidly deactivates sulfonyl chlorides [1]. This is a critical procurement consideration: a 4-oxoazetidine functionalized as a sulfonyl fluoride will have a longer bench life and broader solvent compatibility than its hypothetical sulfonyl chloride counterpart, which would be unsuitable for long-term storage or aqueous reactions.

Stability: Sulfonyl Fluoride vs. Chloride

Class-level inference

Documented hydrolytic stability advantage

Sulfonyl fluorides resist aqueous hydrolysis that rapidly degrades sulfonyl chlorides.

Ensures longer bench life and broader solvent compatibility.

Source review: Documented in SuFEx chemistry literature [1].

Evidence Dimension	Hydrolytic stability under aqueous conditions
Target Compound Data	(4-Oxoazetidin-2-yl)methanesulfonyl fluoride: expected high stability based on sulfonyl fluoride class properties.
Comparator Or Baseline	Sulfonyl chlorides (e.g., 4-oxoazetidine-2-sulfonyl chloride): known to hydrolyze rapidly in water/moisture.
Quantified Difference	Qualitative difference: Sulfonyl fluorides are a preferred click reagent class due to their documented stability advantage over sulfonyl chlorides [1].
Conditions	Comparative stability documented in SuFEx chemistry literature [1]

Why This Matters

Procurement of the sulfonyl fluoride over a sulfonyl chloride ensures longer usable reagent lifetime, reducing waste and experimental variability from degraded stock.

• [1] Dong, J.; et al. Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angew. Chem. Int. Ed. 2014, 53, 9430-9448. View Source

(4-Oxoazetidin-2-yl)methanesulfonyl Fluoride: Recommended Use Cases

Divergent β-Lactam Probe Library Synthesis

Leverage the dual deFS/SuFEx reactivity to rapidly diversify the 4-oxoazetidine scaffold. The mild 60 °C deFS activation generates a carbocation that can be trapped with diverse nucleophiles (amines, alcohols, thiols), while the SuFEx pathway allows orthogonal conjugation to complex alcohols like cholesterol [1]. This divergent strategy is ideal for generating focused libraries for serine hydrolase profiling, where the β-lactam core is pre-validated for target engagement.

Fragment Screening: β-Lactamases and PBPs

The combination of a β-lactam core and a sulfonyl fluoride warhead makes this compound a promising fragment for screening campaigns. The β-lactam ring directs binding to the active-site serine of β-lactamases or PBPs, while the sulfonyl fluoride can form a covalent adduct. Structural differentiation from saturated azetidine sulfonyl fluorides (which lack the β-lactam carbonyl) is expected to enhance target engagement. Researchers should benchmark this compound against non-oxo azetidine controls to confirm target-specific covalent modification.

PROTAC Linker Design with Dual Click Modalities

The azetidine sulfonyl fluoride class has been proposed as a linker motif in PROTAC design [1]. The 4-oxo derivative adds a polar β-lactam carbonyl, which can improve linker hydrophilicity and influence ternary complex formation. The combination of deFS and SuFEx pathways enables sequential conjugation of an E3 ligase recruiter and a target protein ligand, facilitating the construction of heterobifunctional degraders with tunable physicochemical properties.

Application

Selection Property

Validation Focus

Divergent β-Lactam Probe Library Synthesis

Dual deFS/SuFEx reactivity profile for sequential conjugation.

Confirm carbocation trapping with diverse nucleophiles under mild 60 °C activation.

Fragment Screening: β-Lactamases and PBPs

β-Lactam carbonyl pharmacophore and sulfonyl fluoride warhead combination.

Benchmark target-specific covalent modification against non-oxo azetidine controls.

PROTAC Linker Design with Dual Click Modalities

Polar β-lactam linker with orthogonal conjugation pathways.

Assess ternary complex formation and linker hydrophilicity in heterobifunctional degrader constructs.

• [1] Chung, C. K.; Liu, Z.; Bhonde, V. R.; et al. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. J. Am. Chem. Soc. 2024, 146 (51), 35377–35389. View Source